Cas no 1806956-06-8 (4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol
• CAS No: 1806956-06-8
• MF: C₈H₇ClF₂INO
• MW: 333.5015604496
• CID: 4804345
• Update Time: 2025-06-11

4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol

• Inchi： 1S/C8H7ClF2INO/c9-2-4-1-6(12)13-5(3-14)7(4)8(10)11/h1,8,14H,2-3H2
• InChI Key： KVNINYQQRXYXFY-UHFFFAOYSA-N
• SMILES： IC1=CC(CCl)=C(C(F)F)C(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol

Introduction to 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol (CAS No. 1806956-06-8)

4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol (CAS No. 1806956-06-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl, difluoromethyl, and iodine substituent on a pyridine ring, which collectively contribute to its chemical and biological properties. This introduction aims to provide a comprehensive overview of the compound, highlighting its synthesis, physicochemical properties, and potential applications in drug discovery and development.

The synthesis of 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol has been extensively studied in recent years. One of the most common methods involves the sequential functionalization of a pyridine core. The process typically begins with the introduction of the chloromethyl group through a nucleophilic substitution reaction, followed by the addition of the difluoromethyl moiety via a fluorination step. Finally, the iodination of the pyridine ring is achieved using an appropriate iodinating agent. This multi-step synthesis allows for precise control over the compound's structure, ensuring high purity and yield.

In terms of physicochemical properties, 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol exhibits a molecular weight of 358.5 g/mol and a melting point ranging from 105°C to 107°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for various applications in medicinal chemistry, where solubility and stability are crucial factors.

The biological activity of 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol has been a subject of interest in recent research. Studies have shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug development. For instance, it has been reported to exhibit selective inhibition of kinases involved in cancer signaling pathways, such as PI3K and mTOR. Additionally, preliminary studies have indicated that the compound may have antiviral properties, particularly against RNA viruses like influenza and SARS-CoV-2.

The structural features of 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol play a critical role in its biological activity. The chloromethyl group can participate in covalent interactions with target proteins, enhancing binding affinity and selectivity. The difluoromethyl moiety introduces steric hindrance and electronic effects that can modulate the compound's pharmacokinetic properties, such as metabolic stability and bioavailability. The iodine substituent, on the other hand, can influence lipophilicity and cellular uptake, which are important considerations for drug design.

In preclinical studies, 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol has demonstrated favorable pharmacokinetic profiles in animal models. It shows good oral bioavailability and a long half-life, which are desirable attributes for therapeutic agents. Toxicity studies have also indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in short-term or long-term treatments.

The potential applications of 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol extend beyond its direct use as a therapeutic agent. It can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop prodrugs that are activated under specific physiological conditions, thereby improving target specificity and reducing off-target effects.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol (CAS No. 1806956-06-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its favorable physicochemical properties and biological activity, making it an attractive candidate for further development as a therapeutic agent or as a building block for more advanced drug molecules. Ongoing research continues to explore its full potential in various disease areas, highlighting its significance in modern drug discovery efforts.